N-(6,7-dihydro-[1,4]dioxino[2',3':4,5]benzo[1,2-d]thiazol-2-yl)-3-methylisoxazole-5-carboxamide

• IUPAC Name: N-(6,7-dihydro-[1,4]dioxino[2,3-f][1,3]benzothiazol-2-yl)-3-methyl-1,2-oxazole-5-carboxamide
• InChI: InChI=1S/C14H11N3O4S/c1-7-4-11(21-17-7)13(18)16-14-15-8-5-9-10(6-12(8)22-14)20-3-2-19-9/h4-6H,2-3H2,1H3,(H,15,16,18)
• InChI Key: WRVKRAPTMCPPNS-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=C1)C(=O)NC2=NC3=CC4=C(C=C3S2)OCCO4
• Molecular Formula: C14H11N3O4S
• Molecular Weight: 317.32 g/mol

Description

N-(6,7-dihydro-[1,4]dioxino[2',3':4,5]benzo[1,2-d]thiazol-2-yl)-3-methylisoxazole-5-carboxamide is a useful research compound. Its molecular formula is C14H11N3O4S and its molecular weight is 317.32. The purity is usually 95%.
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Scientific Research Applications

• Anti-Inflammatory and Analgesic Agents : Novel heterocyclic compounds derived from visnaginone and khellinone, including derivatives related to the queried compound, have shown promising results as anti-inflammatory and analgesic agents. These compounds were screened for their COX-1/COX-2 inhibition, showing significant activity, particularly for certain derivatives (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

• Serotonin Receptor Antagonists : A study on the synthesis of novel tricyclic benzoxazines, including compounds structurally related to the one , identified them as potent 5-HT(1A/B/D) receptor antagonists. These compounds were explored for their potential as antidepressants and anxiolytics with reduced side effects (Bromidge et al., 2010).

• Antibacterial Agents : Certain analogs of the queried compound have demonstrated potent antibacterial activity, especially against Staphylococcus aureus and Bacillus subtilis, at non-cytotoxic concentrations. These findings were supported by quantitative structure–activity relationship studies (Palkar et al., 2017).

• Anti-Cancer Activity : Some compounds structurally similar to the queried compound have shown strong anti-proliferative effects on cancer cells in vitro. For instance, platinum-oxicam complexes were found to be effective against ovarian carcinoma cells (Tamasi et al., 2010).

• Antioxidant Activity : Benzothiazole derivatives, including those structurally similar to the compound , have been identified for their antioxidant properties. This is particularly significant in the context of acetaminophen-induced hepatotoxicity, where certain derivatives can have a protective effect (Cabrera-Pérez et al., 2016).